Cas no 1805218-07-8 (3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1805218-07-8
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4810600
• Update Time: 2025-07-17

3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-1-3-2-12-7(13(14)15)5(11)4(3)6(9)10/h2,6H,1,11H2
• InChI Key： OVBXOHVQQKZJKA-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C(F)F)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine

Introduction to 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1805218-07-8)

3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1805218-07-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chloromethyl group, a difluoromethyl group, and a nitro group, all attached to a pyridine ring. These functional groups contribute to the compound's potential for diverse biological activities and therapeutic applications.

The pyridine ring is a fundamental structure in many biologically active molecules, known for its ability to form stable complexes with various metal ions and its involvement in numerous enzymatic processes. The presence of the amino group and nitro group on the pyridine ring enhances the compound's reactivity and electronic properties, making it an attractive candidate for drug design and development.

The chloromethyl group and difluoromethyl group are particularly noteworthy due to their influence on the compound's lipophilicity and metabolic stability. The chloromethyl group can participate in various chemical reactions, such as nucleophilic substitution, which can be harnessed for the synthesis of more complex derivatives. The difluoromethyl group, on the other hand, is known for its ability to modulate the electronic properties of the molecule and improve its pharmacokinetic profile.

Recent studies have explored the potential of 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viral strains, including influenza virus and herpes simplex virus. The exact mechanism by which this compound exerts its antiviral effects is still under investigation, but it is hypothesized that it interferes with viral entry into host cells or disrupts viral replication machinery.

The compound's potential as an anticancer agent has also been explored. In vitro studies have shown that 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to cell death.

Furthermore, 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine has been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine have been studied extensively to understand its behavior in biological systems. In vivo studies have demonstrated that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including liver, kidney, and lung. Its metabolic stability has been confirmed through in vitro assays using liver microsomes from different species.

The safety profile of 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine has been evaluated through a series of preclinical studies. Toxicity assessments have shown that it has a wide therapeutic window with minimal adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-Amino-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1805218-07-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential uses in clinical settings.